Cas no 2137570-59-1 (3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid)

• Product Name: 3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid
• CAS No: 2137570-59-1
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 5834249
• PubChem ID: 165460721
• Update Time: 2025-06-10

3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid
• EN300-731302
• 2137570-59-1

• Inchi： 1S/C13H12N2O3/c1-9-12(8-16)7-15(14-9)6-10-3-2-4-11(5-10)13(17)18/h2-5,7-8H,6H2,1H3,(H,17,18)
• InChI Key： IRIYLTJABBXWSH-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid

Introduction to 3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid (CAS No. 2137570-59-1) and Its Emerging Applications in Chemical Biology

3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid, identified by the chemical identifier CAS No. 2137570-59-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This benzoic acid derivative incorporates a 4-formyl-substituted-3-methylpyrazole moiety, which serves as a critical scaffold for modulating biological pathways. The compound’s dual functionality—combining an aldehyde group with an aromatic ring system—makes it a promising candidate for drug discovery and therapeutic intervention.

The 4-formyl group in the molecule allows for further derivatization through condensation reactions, enabling the formation of Schiff bases and other heterocyclic compounds. This reactivity has been exploited in recent studies to develop novel inhibitors targeting various enzymes involved in inflammatory and metabolic disorders. For instance, research has demonstrated that derivatives of 3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a central role in pain and inflammation.

Moreover, the 3-methylpyrazole moiety contributes to the compound’s binding affinity by providing a hydrophobic surface that interacts with specific amino acid residues in target proteins. This feature has been leveraged in the design of kinase inhibitors, where the pyrazole ring serves as a key recognition element. Recent advancements in computational chemistry have allowed researchers to predict binding modes of this compound with high precision, facilitating the optimization of its pharmacokinetic properties.

In clinical settings, 3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid and its derivatives are being explored for their potential in treating neurodegenerative diseases. Studies indicate that the compound can cross the blood-brain barrier and interact with amyloid-beta plaques, a hallmark of Alzheimer’s disease. The aldehyde group enables Michael addition reactions with nucleophilic residues in amyloid-beta, potentially disrupting its aggregation and mitigating neurotoxicity.

The synthesis of 3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid involves multi-step organic transformations, including condensation, oxidation, and functional group interconversion. Advanced synthetic methodologies such as flow chemistry have been employed to enhance yield and purity, ensuring that the compound meets pharmaceutical-grade standards. These synthetic advancements are crucial for scaling up production while maintaining consistency in quality.

From a regulatory perspective, CAS No. 2137570-59-1 provides a unique identifier for this compound, facilitating accurate documentation and compliance with international safety standards. The absence of hazardous or controlled substance classifications makes it suitable for broad research applications without stringent regulatory hurdles. However, researchers must adhere to good laboratory practices (GLP) to ensure reproducibility and safety during experimentation.

Future directions in the study of 3-[(4-formyl-3-methyl-1H-pyrazol-1-yl)methyl]benzoic acid include exploring its role in cancer therapy. Preliminary data suggest that the compound can induce apoptosis in certain cancer cell lines by modulating mitochondrial function. The pyrazole ring’s ability to interact with DNA-binding proteins also opens avenues for developing chemotherapeutic agents that target specific genomic sequences associated with malignancies.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials. The integration of high-throughput screening (HTS) technologies with structure-based drug design will accelerate the discovery of novel derivatives with enhanced efficacy and reduced side effects. As computational modeling becomes more sophisticated, virtual screening techniques will play an increasingly pivotal role in identifying promising candidates for further development.

In summary, 3-[ (4-formyl - 3 -methyl - 1H - pyrazol - 1 - yl )methyl ]benzoic acid (CAS No. 2137570 - 59 - 1) represents a compelling example of how structural innovation can lead to breakthroughs in therapeutic intervention. Its unique pharmacophoric features make it a valuable tool for studying biological pathways and developing new treatments for diverse diseases. With ongoing research efforts focused on optimizing its synthetic pathways and expanding its therapeutic applications, this compound is poised to make significant contributions to medicine in the coming years.